The amphoteric properties of g-C3N4 nanosheets and fabrication of their relevant heterostructure photocatalysts by an electrostatic re-assembly route†

Chemical Communications Pub Date: 2015-03-20 DOI: 10.1039/C5CC01035G

Abstract

A stable colloid of g-C3N4 nanosheets was prepared on a large scale via a H2SO4 exfoliation route. The amphoteric nature due to the simultaneous presence of carboxyl and amino groups provided a strategy to fabricate heterostructures by an electrostatic re-assembly between g-C3N4 nanosheets and various charged guests in different pH systems.

Graphical abstract: The amphoteric properties of g-C3N4 nanosheets and fabrication of their relevant heterostructure photocatalysts by an electrostatic re-assembly route
The amphoteric properties of g-C3N4 nanosheets and fabrication of their relevant heterostructure photocatalysts by an electrostatic re-assembly route†
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